Cas no 2171889-13-5 (5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
- 2171889-13-5
- EN300-1594750
-
- Inchi: 1S/C11H19N3O/c1-8(2)5-6-11-10(7-15)12-13-14(11)9(3)4/h7-9H,5-6H2,1-4H3
- InChI Key: BVXYTSKDKZRWHP-UHFFFAOYSA-N
- SMILES: O=CC1=C(CCC(C)C)N(C(C)C)N=N1
Computed Properties
- Exact Mass: 209.152812238g/mol
- Monoisotopic Mass: 209.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47.8Ų
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1594750-1.0g |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1594750-50mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 50mg |
$1308.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-100mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 100mg |
$1371.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-250mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 250mg |
$1432.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-500mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 500mg |
$1495.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-1000mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 1000mg |
$1557.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-2500mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 2500mg |
$3051.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-5000mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 5000mg |
$4517.0 | 2023-09-23 | ||
| Enamine | EN300-1594750-10000mg |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde |
2171889-13-5 | 10000mg |
$6697.0 | 2023-09-23 |
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
Introduction to 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171889-13-5)
5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171889-13-5, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aldehyde functional group and alkyl side chains, make it a promising candidate for further exploration in drug discovery and development.
The compound’s molecular structure consists of a triazole ring fused with an aldehyde moiety, flanked by 3-methylbutyl and propan-2-yl substituents. This arrangement imparts distinct chemical properties that may contribute to its reactivity and interaction with biological targets. The presence of the aldehyde group (–CHO) at the 4-position of the triazole ring is particularly noteworthy, as aldehydes are known to participate in various chemical reactions, including condensation reactions with amines to form Schiff bases, which are often explored for their pharmacological effects.
In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The structural motif of the triazole ring is well-documented for its ability to enhance binding affinity to biological targets, making it a valuable scaffold in medicinal chemistry. The specific modifications present in 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde may further tailor its pharmacological profile, making it a subject of considerable interest for researchers.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The aldehyde group serves as a versatile handle for further functionalization, allowing chemists to explore modifications that could enhance bioavailability or target specificity. For instance, derivatization of the aldehyde group into amides or esters could yield novel compounds with improved solubility or metabolic stability. Additionally, the alkyl side chains—specifically the 3-methylbutyl and propan-2-yl groups—may influence the compound’s pharmacokinetic properties by affecting its lipophilicity and distribution within biological systems.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking studies have been instrumental in identifying promising molecules like 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde. These methods allow researchers to predict interactions between the compound and biological targets with high precision, thereby expediting the drug discovery process. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes or receptors implicated in various diseases.
The synthesis of 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that highlight the ingenuity of synthetic organic chemistry. The construction of the triazole ring typically requires cycloaddition reactions between azides and alkynes (Cope rearrangement), followed by functional group transformations to introduce the aldehyde moiety and side chains. Such synthetic pathways are well-established in the literature but continue to be refined for improved yield and selectivity.
From a medicinal chemistry perspective, understanding the SAR (Structure-Antiactivity Relationship) of this compound is crucial for optimizing its therapeutic potential. By systematically varying substituents on the triazole ring or modifying the alkyl chains, researchers can uncover structural features that correlate with biological activity. This iterative process is essential for developing lead compounds that can progress into clinical trials. The flexibility offered by 5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde makes it an attractive starting point for such explorations.
In conclusion,5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural composition and functional groups position it as a valuable building block for drug discovery efforts aimed at addressing various therapeutic challenges. As computational methods continue to evolve and synthetic techniques become more sophisticated,this compound will likely play an important role in future developments within medicinal chemistry.
2171889-13-5 (5-(3-methylbutyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)